N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-20-14(10-5-3-2-4-6-10)15(19)18-11-7-8-12(16)13(17)9-11/h2-9,14H,1H3,(H,18,19)
• InChI Key: KHJLURTTWWTHPM-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a 3,4-dichlorophenyl group, a methoxy group, and a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide can be achieved through several methods. One common approach involves the reaction of 3,4-dichloroaniline with 2-methoxy-2-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the synthesis while maintaining product purity and consistency.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles like hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles like hydroxylamine, ammonia, basic or neutral conditions.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines, alcohols.

Substitution: Hydroxylated or aminated derivatives.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has been investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research has explored its potential as a lead compound for the development of new pharmaceuticals, particularly in the treatment of certain diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to the accumulation of specific metabolites and subsequent biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(3,4-dichlorophenyl)-N’,N’-dimethylurea:

3,4-dichlorophenylacetic acid: This compound is used in the synthesis of various pharmaceuticals and agrochemicals.

Uniqueness

N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties